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Compound Name: 4-cyano-N,N-dimethylbenzamide

Cat. No.: B1285705 Get Quote

Introduction

While direct applications of 4-cyano-N,N-dimethylbenzamide in the synthesis of commercial

agrochemicals are not extensively documented in publicly available literature, the closely

related structural motif of cyanobenzamide is a critical component in a significant class of

modern insecticides. Specifically, substituted 2-amino-5-cyanobenzamides are key

intermediates in the manufacture of anthranilic diamide insecticides, such as Cyantraniliprole.

These insecticides are renowned for their high efficacy against a broad spectrum of pests and

their novel mode of action, targeting insect ryanodine receptors.

This document will focus on a representative example from this class, detailing the synthesis of

a Cyantraniliprole analogue from the key intermediate, 2-amino-5-cyano-N,3-

dimethylbenzamide. This serves to illustrate the synthetic utility of the cyanobenzamide scaffold

in the agrochemical industry.

Representative Application: Synthesis of a Diamide
Insecticide
A pivotal step in the synthesis of many diamide insecticides is the amide bond formation

between a substituted pyrazole carboxylic acid and an aniline derivative, in this case, 2-amino-

5-cyano-N,3-dimethylbenzamide. The resulting N-phenyl-pyrazolecarboxamide constitutes the

core structure of the active ingredient.
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Reaction Scheme: Synthesis of a Cyantraniliprole
Analogue
The following reaction scheme illustrates the coupling of 2-amino-5-cyano-N,3-

dimethylbenzamide with a pyrazole acid chloride to form a diamide insecticide.
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Reactants

Reagents & Conditions Product

2-amino-5-cyano-N,3-dimethylbenzamide

1-(3-chloropyridin-2-yl)-N-(4-cyano-2-methyl-6-(methylcarbamoyl)phenyl)-3-
((5-(trifluoromethyl)-2H-tetrazol-2-yl)methyl)-1H-pyrazole-5-carboxamide

Coupling Reaction

1-(3-chloropyridin-2-yl)-3-((5-(trifluoromethyl)-2H-
tetrazol-2-yl)methyl)-1H-pyrazole-5-carbonyl chloride r1_img Structure of Pyrazole Acid Chloride

2,6-dimethylpyridine Mesyl chloride 50 °C, 4 hours p1_img
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Start

Charge Reactants:
- 2-amino-5-cyano-N,3-dimethylbenzamide

- 2,6-dimethylpyridine
- Mesyl chloride

Heat to 50°C
Stir for 4 hours

Cool to 20°C

Add 100 ml Water

Stir for 1 hour

Filter Precipitate

Wash with Water and Dry

Final Product

Click to download full resolution via product page
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To cite this document: BenchChem. [Application of 4-cyano-N,N-dimethylbenzamide
Derivatives in Agrochemical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285705#application-of-4-cyano-n-n-
dimethylbenzamide-in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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